Cas no 1212021-54-9 (3,5-Dicyanophenylboronic Acid)

• Product Name: 3,5-Dicyanophenylboronic Acid
• CAS No: 1212021-54-9
• MF: C₈H₅BN₂O₂
• MW: 171.948501348495
• MDL: MFCD18383851
• CID: 1064519
• Update Time: 2025-05-21

3,5-Dicyanophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dicyanophenylboronic Acid
• (3,5-dicyanophenyl)boronic acid

• MDL： MFCD18383851
• Inchi： 1S/C8H5BN2O2/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-3,12-13H
• InChI Key： XNHAOCLTPNZEFX-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C#N)C=C(C#N)C=1)O

Additional information on 3,5-Dicyanophenylboronic Acid

Introduction to 3,5-Dicyanophenylboronic Acid (CAS No. 1212021-54-9)

3,5-Dicyanophenylboronic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1212021-54-9, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a phenyl ring substituted with two cyano groups at the 3 and 5 positions, coupled with a boronic acid functional group at the 4 position. The unique structural configuration of 3,5-Dicyanophenylboronic Acid imparts distinct chemical properties that make it a valuable tool in various applications, particularly in drug discovery and molecular recognition.

The boronic acid moiety in 3,5-Dicyanophenylboronic Acid is well-known for its ability to form stable complexes with diols and other boronate affinity ligands. This property is exploited in various biochemical assays, including enzyme inhibition studies and glycosylation analysis. The presence of cyano groups enhances the electrophilicity of the boronic acid, making it more reactive in certain conditions while also influencing its solubility and stability. These characteristics are particularly relevant in the development of novel boronate-based therapeutics.

In recent years, 3,5-Dicyanophenylboronic Acid has been explored as a key intermediate in the synthesis of advanced materials and functional polymers. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, makes it a versatile building block for constructing complex organic molecules. Researchers have leveraged these reactions to develop novel polymers with applications in optoelectronics and biodegradable materials.

One of the most compelling areas of research involving 3,5-Dicyanophenylboronic Acid is its potential application in therapeutic development. Boronate-containing compounds have shown promise as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The cyano groups in 3,5-Dicyanophenylboronic Acid may modulate its binding affinity and selectivity, making it an attractive candidate for designing targeted inhibitors. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, suggesting their potential as lead compounds for drug development.

The pharmaceutical industry has been particularly interested in boronic acids due to their role in several FDA-approved drugs. For instance, bortezomib, an anti-cancer drug used to treat multiple myeloma, contains a boronic acid moiety. The structural features of 3,5-Dicyanophenylboronic Acid align well with those of known pharmacophores, making it a promising scaffold for designing next-generation therapeutics. Researchers are currently investigating its efficacy in preclinical models for various indications.

Beyond pharmaceutical applications, 3,5-Dicyanophenylboronic Acid has found utility in diagnostic assays and biosensors. Its ability to selectively bind to specific biomolecules makes it an ideal candidate for developing high-throughput screening platforms for drug discovery. Additionally, its fluorescence properties can be harnessed in bioimaging techniques, enabling researchers to visualize cellular processes with high precision.

The synthesis of 3,5-Dicyanophenylboronic Acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the accessibility of this compound, facilitating its use in both academic and industrial research settings. Techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline the production process.

In conclusion,3,5-Dicyanophenylboronic Acid (CAS No. 1212021-54-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for drug discovery, material science, and diagnostic applications. As research continues to uncover new applications for this compound,3,5-Dicyanophenylboronic Acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.